![molecular formula C12H8FNO3 B6340978 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% CAS No. 1214327-82-8](/img/structure/B6340978.png)
5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95%
Overview
Description
5-(4-Fluorophenyl)-6-hydroxynicotinic acid (5-F6HNA) is an organic compound with a wide range of applications in the scientific research field. It is a member of the hydroxynicotinic acid family and is composed of a benzene ring core with a fluorine atom and a hydroxyl group attached to the benzene ring. 5-F6HNA has been used in a variety of studies, including those related to biochemistry, physiology, and pharmacology.
Mechanism of Action
The mechanism of action of 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP), which is involved in the metabolism of drugs and xenobiotics. It is also believed to act as an inhibitor of the enzyme aldose reductase (AR), which is involved in the metabolism of carbohydrates. In addition, it is believed to act as an inhibitor of the enzyme lipase, which is involved in the metabolism of lipids.
Biochemical and Physiological Effects
5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of CYP enzymes, which are involved in the metabolism of drugs and xenobiotics. It has also been shown to inhibit the activity of AR enzymes, which are involved in the metabolism of carbohydrates. In addition, it has been shown to inhibit the activity of lipase enzymes, which are involved in the metabolism of lipids.
Advantages and Limitations for Lab Experiments
The use of 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and is readily available in many forms, including aqueous solutions and solid forms. It is also relatively inexpensive and non-toxic. Furthermore, it has been shown to be a potent inhibitor of CYP, AR, and lipase enzymes, which makes it a useful tool for studying the effects of these enzymes on various biochemical and physiological processes.
However, the use of 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments also has some limitations. It is not very stable and can degrade over time. In addition, it can be difficult to accurately measure the concentration of 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% in a sample.
Future Directions
Future research on 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% could focus on further elucidating its mechanism of action and exploring its potential applications in the treatment of various diseases. Additionally, further research could focus on developing more efficient and stable methods of synthesizing 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% and improving existing methods of measuring its concentration in a sample. Finally, further research could focus on exploring the potential applications of 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% in other fields, such as agriculture and food production.
Synthesis Methods
5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 4-fluorobenzaldehyde with hydrazine hydrate in an acidic medium to form 5-fluorohydrazine. The second step involves the reaction of 5-fluorohydrazine with pyridine hydrochloride in an acidic medium to form 5-(4-fluorophenyl)-6-hydroxynicotinic acid.
Scientific Research Applications
5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% has been used in a variety of scientific research studies, including those related to biochemistry, physiology, and pharmacology. It has been used in studies to investigate the effect of hydroxynicotinic acids on the activity of enzymes involved in the metabolism of drugs and xenobiotics, as well as to investigate the effect of hydroxynicotinic acids on the activity of enzymes involved in the metabolism of carbohydrates. 5-(4-Fluorophenyl)-6-hydroxynicotinic acid, 95% has also been used to study the effect of hydroxynicotinic acids on the activity of enzymes involved in the metabolism of lipids.
properties
IUPAC Name |
5-(4-fluorophenyl)-6-oxo-1H-pyridine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-9-3-1-7(2-4-9)10-5-8(12(16)17)6-14-11(10)15/h1-6H,(H,14,15)(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUGYRKBZUQMFKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=CNC2=O)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10673426 | |
Record name | 5-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10673426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214327-82-8 | |
Record name | 5-(4-Fluorophenyl)-1,6-dihydro-6-oxo-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1214327-82-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10673426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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